![molecular formula C15H18N2O3 B8311221 Benzyl [2-(5-ethyloxazol-2-yl)ethyl]carbamate](/img/structure/B8311221.png)
Benzyl [2-(5-ethyloxazol-2-yl)ethyl]carbamate
Cat. No. B8311221
M. Wt: 274.31 g/mol
InChI Key: JGWWYTRUHAQRFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902375B2
Procedure details
Ammnonium formate (0.316 g, 5 mmol) is added to a solution of [2-(5-ethyl-oxazol-2-yl)-ethyl]-carbamic acid benzyl ester (step 3) (1.66 mmol) in methanol (15 ml) and 10% Pd on carbon (125 mg) is added under an inert atmosphere. The mixture is stirred at ambient temperature for 2 hours. The catalyst is removed by filtration and the filtrate is evaporated. The residue is diluted with dichloromethane, filtered to remove undissolved solid and the solvent is removed. The residue is dissolved in DCM and treated with 1M aqueous sodium hydroxide solution (5 ml). The organic extract is separated, dried (MgSO4), filtered and the solvent is removed. Crystallisation from ethyl acetate/dichloromethane affords the titled compound.
Quantity
1.66 mmol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O-])=O.C(OC(=O)[NH:13][CH2:14][CH2:15][C:16]1[O:17][C:18]([CH2:21][CH3:22])=[CH:19][N:20]=1)C1C=CC=CC=1>CO.[Pd]>[CH2:21]([C:18]1[O:17][C:16]([CH2:15][CH2:14][NH2:13])=[N:20][CH:19]=1)[CH3:22]
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Inputs
Step One
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Name
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|
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Quantity
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0.316 g
|
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Type
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reactant
|
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Smiles
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C(=O)[O-]
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|
Name
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|
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Quantity
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1.66 mmol
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC(NCCC=1OC(=CN1)CC)=O
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CO
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Name
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|
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Quantity
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125 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at ambient temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
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is added under an inert atmosphere
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The catalyst is removed by filtration
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the filtrate is evaporated
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ADDITION
|
Type
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ADDITION
|
|
Details
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The residue is diluted with dichloromethane
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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to remove undissolved solid
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the solvent is removed
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue is dissolved in DCM
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ADDITION
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Type
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ADDITION
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|
Details
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treated with 1M aqueous sodium hydroxide solution (5 ml)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organic extract
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CUSTOM
|
Type
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CUSTOM
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|
Details
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is separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent is removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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Crystallisation from ethyl acetate/dichloromethane
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
